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Compound of Interest

Compound Name: L-Carnitine-13C Chloride

Cat. No.: B1152015

Executive Summary & Immediate Action Card

Compound: L-Carnitine-13C Chloride (Stable Isotope Labeled) CAS (Unlabeled Parent):
6645-46-1 Risk Profile:Irritant (Skin/Eye/Respiratory) | Hygroscopic | Non-Radioactive

Scenario Immediate Action

Wash with soap and water for 15 min.[1][2]
Skin Contact Remove contaminated clothing.[2][3][4][5][6][7]

[8]

Rinse cautiously with water for 15 min.[1]
Eye Contact )
Remove contact lenses if present.[1][5][6]

Move to fresh air.[1][2][4][6][7][8][9] If breathing

Inhalation o ) )
is difficult, seek medical attention.
_ _ Do not sweep dry. Dampen with inert absorbent
Spill (Solid) ) )
or use HEPA vacuum to avoid dust generation.
- Water spray, alcohol-resistant foam, dry
ire

chemical, or carbon dioxide.[2]

Technical Profile & Hazard Analysis
Chemical Identity & Stability
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L-Carnitine-13C Chloride is a stable isotope-labeled derivative of L-Carnitine hydrochloride.

o Stable Isotope (13C): This compound is NOT radioactive. It does not emit ionizing radiation
and does not require shielding, Geiger counters, or dosimeters.

e Hygroscopic Nature: The chloride salt is extremely hygroscopic. Exposure to ambient
moisture will cause the powder to clump and deliquesce (turn into liquid), compromising
weighing accuracy and chemical stability.

Toxicology & GHS Classification

While often considered low-toxicity, the hydrochloride salt form presents specific hazards
typical of acidic salts:

o Skin Irritation (Category 2): Prolonged contact can cause dermatitis.
» Eye Irritation (Category 2A): Dust or concentrated solutions are irritating to ocular tissue.

e STOT-SE (Category 3): Inhalation of dust may cause respiratory tract irritation.[5]

Strategic PPE Protocol

As a Senior Application Scientist, | recommend a "Barrier & Integrity” approach. We are
protecting the scientist from the chemical (irritation) and the chemical from the scientist
(biological contamination and moisture).

Respiratory Protection

Primary Hazard: Hygroscopic dust inhalation.
o Standard Operation: Handle within a Chemical Fume Hood (Face velocity: 80—100 fpm).

e Open Bench (Not Recommended): If weighing must occur outside a hood, use a NIOSH N95
or P95 particulate respirator. Surgical masks offer insufficient protection against fine
chemical dust.

Dermal Protection

Primary Hazard: Skin irritation and sample contamination (keratin/skin oils).
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e Glove Material:Nitrile (Minimum thickness: 0.11 mm / 4-5 mil). Latex is discouraged due to
potential allergenicity and lower chemical resistance to organic solvents often used in
downstream processing (e.g., Methanol).

¢ Glove Protocol:

o Double Gloving: Recommended during weighing. The outer pair is removed immediately
after handling the stock container to prevent spreading 13C dust to lab surfaces
(doorknobs, keyboards).

o Inspection: Check for pinholes before use; hygroscopic salts can dissolve in sweat inside
a compromised glove, causing concentrated irritation.

Ocular Protection[5]

o Standard:Chemical Safety Goggles (indirect venting) are superior to safety glasses. Fine,
hygroscopic dust can bypass the gaps in standard safety glasses and react with eye
moisture.

PPE Decision Logic (Visualization)
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Handling L-Carnitine-13C Chloride

Select Activity

Weighing / Solid Handling Liquid Handling / Pipetting

: Standard PPE:
?
ES AL (e Avallable) (Lab Coat + Nitrile Gloves + Safety Glasses)

High Dust Risk

Engineering Control Active

ADD: N95 Respirator + Goggles

ADD: Double Gloving
(Protect Sample Integrity)

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on operational activity and engineering controls.

Operational Workflow: Handling & Integrity
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This protocol ensures safety while preventing isotopic cross-contamination, a critical failure
mode in mass spectrometry labs.

Step 1: Receiving & Storage[10][11]
 Inspection: Upon receipt, verify the vial seal is intact.
o Storage: Store at -20°C (or as specified on CoA) in a desiccator.

o Equilibration: Allow the vial to warm to room temperature before opening. Opening a cold vial
causes immediate condensation, degrading the hygroscopic salt.

Step 2: Weighing (The Critical Step)

e Environment: Place balance in a fume hood or use a draft shield.

o Static Control: Use an anti-static gun on the vial and spatula. Charged particles of L-
Carnitine-13C can "jump" during weighing, leading to inhalation risk and loss of expensive
material.

o Transfer: Use a disposable anti-static weighing boat. Do not use weighing paper (high risk of
spillage/absorption).

e Closing: Immediately recap the stock vial. Parafilm the cap to ensure a moisture barrier.

Step 3: Solubilization

» Solvent Addition: Add solvent (e.g., Water, Methanol) slowly. The heat of solution is
negligible, but slow addition prevents aerosolization.

o Labeling: Clearly mark "13C-Labeled" to distinguish from natural standards.

Step 4: Decontamination (Isotope Hygiene)

A spill of 13C is not just a safety hazard; it is an analytical hazard. Residual 13C on a balance
can ruin natural abundance studies for months.

o Cleaning Protocol:
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o Wipe balance area with a dry tissue (Kimwipe) to capture dust.

o Wipe with 10% Methanol/Water.

o Verification: If the lab runs high-sensitivity MS, perform a swipe test of the balance area

periodically to check for 13C background.

Handling Workflow Diagram

Storage (-20°C) Critical Step

Desiccated

Warm to Room Temp
(Prevent Condensation)

Weighing
(Anti-static + Fume Hood)

Solubilization
(Slow addition)

Post-Op

e Decontamination
(Wet Wipe Balance)

Click to download full resolution via product page

Figure 2: Step-by-step handling workflow emphasizing moisture control and decontamination.

Disposal & Waste Management

Unlike radioactive 14C, L-Carnitine-13C is a stable isotope and is regulated as a standard

chemical.

Waste Stream ltems

Disposal Method

Contaminated gloves,

Standard Laboratory Trash

Solid Waste o (unless heavily contaminated,
weighing boats, paper towels. )
then Hazardous Solid Waste).
Chemical Waste
o Stock solutions, excess (Organic/Aqueous). Tag with
Liquid Waste )
solvent. chemical name. NO
Radioactive tag required.
] ) Puncture-proof Sharps
Sharps Broken vials, glass pipettes.

Container.
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Note: Always consult your institution's EHS (Environmental Health & Safety) office, as local
regulations regarding "labeled" compounds may vary slightly, primarily to prevent confusion
with radioactive inventory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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